Cas no 70776-74-8 (Propanoic acid,3-mercapto-, ammonium salt (1:1))

• Product Name: Propanoic acid,3-mercapto-, ammonium salt (1:1)
• CAS No: 70776-74-8
• MF: C₃H₉NO₂S
• MW: 123.17405962944
• CID: 569135
• PubChem ID: 172617
• Update Time: 2025-04-19

Propanoic acid,3-mercapto-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-, ammonium salt (1:1)
• ammonium 3-mercaptopropionate
• azanium,3-sulfanylpropanoate
• 3-Mercaptopropionic acid, ammonium salt
• ammonium 3-sulfanylpropanoate
• Propanoic acid, 3-mercapto-, monoammonium salt
• Propanoic acid, 3-mercapto-, ammonium salt (1:1)
• Ammonium mercaptopropionate
• Ammonium 3-thiopropionate
• DTXSID80887255
• 70776-74-8
• SCHEMBL4990321
• NS00092227
• EINECS 274-879-6
• 57862-95-0

• Inchi： 1S/C3H6O2S.H3N/c4-3(5)1-2-6;/h6H,1-2H2,(H,4,5);1H3
• InChI Key： HCTNQQPHPIGLQV-UHFFFAOYSA-N
• SMILES： SCCC(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 123.03547
• Monoisotopic Mass: 123.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 47.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 76.63